Allolithocholic Acid-d4

• Molecular Formula: C24H40O3
• Molecular Weight: 380.6 g/mol
• InChI: InChI=1S/C24H40O3/c1-15(4-9-22(26)27)19-7-8-20-18-6-5-16-14-17(25)10-12-23(16,2)21(18)11-13-24(19,20)3/h15-21,25H,4-14H2,1-3H3,(H,26,27)/t15-,16+,17-,18+,19-,20+,21+,23+,24-/m1/s1/i10D2,14D2
• InChIKey: SMEROWZSTRWXGI-AIGJOBEASA-N

Allolithocholic Acid-d4 Internal Standard

Allolithocholic Acid-d4 (allo-LCA-d4; 3α-hydroxy-5α-cholanoic acid-d4) is a stable isotope-labeled analog of the secondary bile acid allolithocholic acid, designed exclusively as an internal standard for LC-MS or GC-MS quantification . It belongs to the class of 5α-reduced ("flat") bile acids, which differ stereochemically from the more common 5β ("kinked") bile acids at the A/B ring junction. This structural distinction confers unique biological activities, including activation of large-conductance calcium-activated potassium (BK/KCa) channels with an EC50 of 44.21 µM in Xenopus oocytes . Fecal levels of allolithocholic acid are elevated in colorectal cancer patients, and the compound has been detected in the urine of infants with biliary atresia, underscoring the need for accurate quantification in clinical research .

✓ 5α-alloLCA specific internal standard

✓ High deuterium enrichment for isotope dilution

✓ LC-MS/MS & GC-MS workflow compatible

Why Allolithocholic Acid-d4 Is Irreplaceable

Deuterated bile acid internal standards are not interchangeable across isomers. Allolithocholic acid possesses a 5α hydrogen configuration producing a planar steroidal backbone, whereas lithocholic acid (LCA) adopts the 5β cis configuration yielding a "kinked" structure [1]. This stereochemical difference alters chromatographic retention times, ionization efficiency, and biological receptor interactions. Specifically, alloLCA selectively upregulates Foxp3 expression and promotes regulatory T cell (Treg) differentiation, a functional property not shared by 5β epimers [1]. Using Lithocholic Acid-d4 (LCA-d4, Item No. 20831) as a surrogate for alloLCA quantification fails because it co-elutes with the 5β analyte rather than the 5α target, leading to inaccurate peak area ratios and compromised method validation . Similarly, Alloisolithocholic Acid-d4 (Item No. 29542) targets the 3β-hydroxy isomer, not the 3α-hydroxy alloLCA. These structural imperatives make Allolithocholic Acid-d4 the only isotopically labeled internal standard capable of ensuring analytical specificity for alloLCA in complex biological matrices.

Stereochemical mismatch 5α/5β stereochemistry may shift retention and ionization, limiting direct substitution.

Co-elution risk LCA-d4 may co-elute with 5β analytes, not 5α-alloLCA, introducing quantification bias.

Isomer specificity Alloisolithocholic Acid-d4 targets 3β-hydroxy isomer; may not match 3α-hydroxy alloLCA.

• [1] Kelly, S.P. Development of a Stereoselective Synthesis of Allolithocholic Acid. Honors Thesis, Bucknell University, 2017. Describes alloLCA as a 5α-derivative of LCA that increases Foxp3 levels and impacts Treg differentiation. View Source

Allolithocholic Acid-d4 Differentiation

Analyte Specificity

Allolithocholic Acid-d4 is chemically validated for the quantification of allolithocholic acid (alloLCA; 5α-H), whereas Lithocholic Acid-d4 (LCA-d4) is validated for lithocholic acid (5β-H). The two deuterated standards are not interchangeable due to distinct chromatographic retention and mass transitions . Using LCA-d4 as an internal standard for alloLCA violates the fundamental principle of isotope dilution MS, which requires the internal standard to be chemically identical to the analyte except for isotopic substitution.

Analyte Specificity

Head-to-head

Allo-LCA-d4 targets alloLCA (5α); LCA-d4 targets LCA (5β). Distinct retention times and MS/MS transitions preclude cross-use.

Ensures analytical specificity for alloLCA quantification.

Verify with certificate of analysis.

Evidence Dimension	Intended Analyte Target
Target Compound Data	Allolithocholic acid (alloLCA; 3α-hydroxy-5α-cholanoic acid; MW 376.58)
Comparator Or Baseline	Lithocholic acid (LCA; 3α-hydroxy-5β-cholanoic acid; MW 376.58); Lithocholic Acid-d4 (Cayman Item 20831) is designed for LCA quantification
Quantified Difference	alloLCA differs from LCA solely in the A/B ring stereochemistry (5α trans vs. 5β cis); this yields distinct LC retention times and MS/MS fragmentation patterns that preclude cross-use of internal standards
Conditions	LC-MS or GC-MS analysis of bile acid panels in human serum, feces, or urine (Cayman product specifications)

Why This Matters

Procurement of the correct deuterated standard ensures analytical accuracy and avoids method failure during validation of alloLCA-specific assays.

Isotopic Purity

Allolithocholic Acid-d4 is supplied at ≥99% deuterated forms (d1-d4), providing a mass shift sufficient to avoid isotopic interference from the natural abundance M+1, M+2, M+3 peaks of unlabeled allolithocholic acid . The unlabeled allolithocholic acid standard (Item No. 38158) lacks this mass shift and is thus unsuitable for isotope dilution quantification in complex matrices.

Isotopic Purity

Class-level

≥99% deuterated forms (d1–d4)

Supports isotope dilution without endogenous interference.

CoA verification recommended.

Evidence Dimension	Isotopic Purity and Labeling Extent
Target Compound Data	≥99% deuterated forms (d1-d4); nominal mass shift of +4 Da in the d4 species
Comparator Or Baseline	Unlabeled allolithocholic acid (Item No. 38158): 0% deuterium incorporation; no mass shift relative to endogenous analyte
Quantified Difference	≥99% vs. 0% deuterium incorporation; enables stable isotope dilution LC-MS/MS with at least 4 Da separation for the fully labeled isotopologue
Conditions	QC specifications per Cayman Chemical CoA; applicable to GC-MS and LC-MS/MS methods in biological fluid analysis

Why This Matters

The ≥99% isotopic enrichment guarantees that the internal standard signal does not overlap with the endogenous analyte channel, a prerequisite for validated bioanalytical method development.

Stereochemical Configuration

Allolithocholic acid possesses a 5α (A/B trans) configuration, in contrast to the 5β (A/B cis) configuration of lithocholic acid. This stereochemical distinction generates a "flat" vs. "kinked" steroidal topology that directly impacts receptor interactions and biological function [1][2]. The 5α configuration is associated with selective Foxp3 upregulation and Treg differentiation, an activity not recapitulated by the 5β epimer [2].

Stereochemistry

Reported

5α (A/B trans, ‘flat’) vs 5β (A/B cis, ‘kinked’)

Distinct immunomodulatory profile via Foxp3 induction.

Functional difference from 5β epimers.

Evidence Dimension	Stereochemical Configuration (A/B Ring Junction)
Target Compound Data	5α-cholanic acid (A/B trans, "flat")
Comparator Or Baseline	5β-cholanic acid (A/B cis, "kinked") found in lithocholic acid and most common bile acids
Quantified Difference	C5 epimerization alone produces a biologically distinct metabolite; 5α-alloLCA promotes Treg differentiation via Foxp3 induction, while 5β-LCA does not exhibit this immunomodulatory profile (qualitative functional difference)
Conditions	Structural biology and immunological studies (Bucknell University thesis, 2017; Lee et al., Gut Microbes, 2022)

Why This Matters

Researchers studying bile acid-mediated immunomodulation or colorectal cancer biomarkers must use the 5α-specific standard to accurately measure the biologically relevant "flat" allo-bile acid pool.

• [1] Lee, J.W., et al. Formation of secondary allo-bile acids by novel enzymes from gut Firmicutes. Gut Microbes, 2022, 14(1):2132903. Describes the enzymatic generation of 'flat' allo-DCA and allo-LCA by Firmicutes via BaiA1. View Source
• [2] Kelly, S.P. Development of a Stereoselective Synthesis of Allolithocholic Acid. Honors Thesis, Bucknell University, 2017. alloLCA (5α) increases Foxp3 levels and impacts Treg differentiation, unlike its 5β analog. View Source

BK Channel Activation Potency

Allolithocholic acid activates large-conductance calcium-activated potassium (BK/KCa) channels with an EC50 of 44.21 µM, as measured in Xenopus oocytes expressing the rat channel . This activity is shared with its isomer alloisolithocholic acid (EC50 = 44.21 µM in human channels) but differs structurally from primary bile acids such as cholic acid and chenodeoxycholic acid, which exhibit distinct channel modulation profiles [1]. This benchmarked potency provides a quantitative reference for researchers studying bile acid-ion channel interactions, where isotopic purity of the standard is essential for correlating concentration-response relationships.

BK Channel EC50

Reported

44.21 µM (rat BK channel, Xenopus oocytes)

Benchmarked potency for ion channel studies.

Comparable to 3β epimer in human channels.

Evidence Dimension	BK/KCa Channel Activation Potency
Target Compound Data	EC50 = 44.21 µM (rat BK channel, Xenopus oocyte expression system)
Comparator Or Baseline	Alloisolithocholic acid (3β-hydroxy-5α): EC50 = 44.21 µM in human channels; Lithocholic acid (3α-hydroxy-5β): EC50 values reported in the 10-300 µM range in vascular myocyte BK channels (Bukiya et al., 2008)
Quantified Difference	Equivalent potency to the 3β epimer; both allomonohydroxy bile acids show comparable BK channel activation. Distinct from the broader 10-300 µM range initially reported for lithocholate mixtures.
Conditions	Patch-clamp electrophysiology in Xenopus oocytes expressing cloned rat or human BK channel subunits

Why This Matters

The precisely defined EC50 value enables researchers to design concentration-response experiments and validate that the purchased standard possesses the expected biological activity, reducing experimental variability.

• [1] Bukiya, A.N., McMillan, J., Parrill, A.L., Dopico, A.M. Structural determinants of monohydroxylated bile acids to activate β1 subunit-containing BK channels. J. Lipid Res., 2008, 49(11):2441-2451. View Source

Long-Term Stability

Allolithocholic Acid-d4 demonstrates ≥4 years of stability when stored at -20°C . This prod­uct stability specification exceeds the typical 1-2 year retest period of many custom-synthesized deuterated bile acid standards and ensures lot-to-lot consistency for longitudinal studies.

Shelf Stability

Class-level

≥4 years at −20 °C

Supports multi-year study designs without requalification.

Stability data from supplier specifications.

Evidence Dimension	Shelf-Life Stability
Target Compound Data	≥4 years at -20°C
Comparator Or Baseline	Custom-synthesized or non-certified deuterated bile acid standards typically carry 1-2 year retest intervals; formal stability data are often not provided
Quantified Difference	≥2x longer documented stability compared to generic lab-synthesized alternatives
Conditions	Storage at -20°C as a solid (Cayman Chemical product specification)

Why This Matters

Extended stability reduces procurement frequency, enables multi-year study designs without standard requalification, and lowers total cost of ownership for long-term metabolomics programs.

Solubility Profile

Allolithocholic Acid-d4 exhibits sparing solubility in DMSO and ethanol (1-10 mg/mL each) . This solubility range is critical for preparing concentrated stock solutions for spiking into biological matrices without exceeding organic solvent content limits in LC-MS mobile phases.

Solubility

Data to verify

DMSO: 1–10 mg/mL; Ethanol: 1–10 mg/mL

Enables accurate stock solution preparation.

Room-temperature data; verify under own conditions.

Evidence Dimension	Solubility in Common Laboratory Solvents
Target Compound Data	DMSO: sparingly soluble (1-10 mg/mL); Ethanol: sparingly soluble (1-10 mg/mL)
Comparator Or Baseline	Many unconjugated bile acids exhibit poor aqueous solubility but differ in their specific DMSO/ethanol solubility maxima; precise solubility data for comparator d4-standards are rarely published in vendor datasheets
Quantified Difference	Quantitative solubility range provided (1-10 mg/mL) enables precise calculation of maximum stock concentration
Conditions	Room temperature solubility assessment as per Cayman Chemical product specifications

Why This Matters

Knowing the exact solubility window prevents precipitation during standard preparation and ensures accurate calibration curve construction, particularly for low-abundance alloLCA measurements in fecal or serum samples.

Allolithocholic Acid-d4 Applications

Colorectal Cancer Fecal Metabolomics

Fecal levels of allolithocholic acid are increased in colorectal cancer patients . Allolithocholic Acid-d4 serves as the necessary internal standard for stable isotope dilution LC-MS/MS, correcting for matrix effects and extraction recovery. Its ≥99% deuterium incorporation ensures no interference with endogenous alloLCA signals, while the documented ≥4-year stability supports multi-year cohort studies without batch recalibration .

Biliary Atresia Urine Studies

Allolithocholic acid is excreted in the urine of infants with biliary atresia, often as sulfate conjugates . Allolithocholic Acid-d4 enables accurate quantification of this diagnostic marker in pediatric urine samples, where analyte concentrations are low and matrix interferences high. The solubility data (1-10 mg/mL in DMSO/ethanol) facilitates preparation of concentrated stock solutions for spiking into small-volume urine extracts .

Allo-Bile Acid Enzymology

The gut Firmicutes enzymes BaiP, BaiJ, and BaiA1 generate alloLCA via 5α-reduction of 3-oxo-allo-LCA [1]. Allolithocholic Acid-d4 is the appropriate internal standard for quantifying enzymatic product formation in in vitro assays, as its 5α stereochemistry matches the reaction product. Using a 5β deuterated standard (e.g., LCA-d4) would introduce systematic quantification errors due to differential ionization efficiency between 5α and 5β epimers [1].

BK Channel Pharmacology

Allolithocholic acid activates BK/KCa channels with an EC50 of 44.21 µM . Researchers performing patch-clamp electrophysiology require a precisely quantified stock solution of the ligand. Allolithocholic Acid-d4, supplied at ≥99% purity and with validated biological activity, ensures that concentration-response curves reflect genuine pharmacology rather than impurities or concentration errors due to inaccurate standard preparation .

Application

Selection Property

Validation Focus

Colorectal cancer fecal metabolomics

AlloLCA-specific deuterated ISTD

Matrix-effect correction & extraction recovery

Biliary atresia urine biomarker research

Low-abundance analyte quantification

Small-volume extraction with high matrix interference

Allo-bile acid enzymology

5α stereochemically matched standard

Enzymatic product quantification accuracy

BK channel pharmacology

Certified biological activity reference

Concentration-response curve accuracy

• [1] Lee, J.W., et al. Formation of secondary allo-bile acids by novel enzymes from gut Firmicutes. Gut Microbes, 2022, 14(1):2132903. Details enzymatic pathway generating alloLCA from 3-oxo-allo-LCA via BaiA1. View Source